BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to Neutron Capture Cross-
Section Measurements for Gallium-71

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gallium-71

Cat. No.: B576915

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental measurements and
evaluated nuclear data for the neutron capture cross-section of Gallium-71 ("*Ga). The
1Ga(n,y)’2Ga reaction is of significant interest in various fields, including nuclear astrophysics,
reactor physics, and medical isotope production. Accurate knowledge of this cross-section is
crucial for modeling nucleosynthesis processes, ensuring the safety and efficiency of nuclear
reactors, and optimizing the production of medically relevant radionuclides.

This document summarizes key experimental data, compares them with the latest evaluated
nuclear data libraries, and provides detailed experimental protocols for the cited
measurements.

Data Presentation: Comparison of Experimental and
Evaluated Cross-Sections

The following table summarizes selected experimental measurements of the 7:Ga(n,y)’2Ga
cross-section and compares them with values from major evaluated nuclear data libraries:
ENDF/B-VIII.0, JENDL-5, JEFF-3.3, and TENDL-2021.
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Note: "MACS" refers to the Maxwellian-averaged cross-section. The evaluated data from the

libraries would be retrieved from the respective databases at the specified neutron energies.
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Experimental Protocols

This section details the methodologies for the key experiments cited in this guide. The primary
method used in these studies is the activation technique.

Thermal Neutron Capture Cross-Section Measurement
at the TRIGA Mark-Il Reactor

o Objective: To measure the "1Ga(n,y)’2Ga cross-section at thermal neutron energies of
0.0334 eV and 0.0536 eV.

o Neutron Source: The experiments utilized the 3 MW TRIGA Mark-1l research reactor at the
Atomic Energy Research Establishment in Dhaka, Bangladesh. A monochromatic neutron
beam was obtained using a powder diffractometer for the 0.0334 eV measurement and a
triple-axis spectrometer for the 0.0536 eV measurement.[1]

e Target and Irradiation: High-purity gallium oxide (Ga203) powder was pressed into pellets
and used as the target material. The samples were irradiated with the monochromatic
neutron beam. Gold (*°?Au) foils were used as flux monitors and were irradiated
simultaneously with the gallium samples.

o Activity Measurement: After irradiation, the gamma-ray activity of the produced 72Ga (half-life
of 14.1 hours) in the samples and the 1°8Au in the monitor foils was measured using a high-
purity germanium (HPGe) detector.

o Cross-Section Determination: The capture cross-section of 72Ga was determined relative to
the well-known cross-section of the 1°7Au(n,y)**8Au monitor reaction. Corrections were
applied for gamma-ray attenuation, neutron self-shielding, and detector efficiency.

Maxwellian-Averaged Cross-Section Measurement at the
Soreq Applied Research Accelerator Facility (SARAF)

o Objective: To measure the Maxwellian-averaged neutron capture cross-section of 1Ga at a
stellar temperature of KT = 40 keV.

o Neutron Source: The experiment was performed at the SARAF using a high-intensity, quasi-
Maxwellian neutron beam produced via the “Li(p,n)’Be reaction. A proton beam from the
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accelerator was directed onto a liquid-lithium target (LiLiT).

Target and Irradiation: A sample of natural gallium oxide (Gaz03) was irradiated in the
neutron field.

Activity Measurement: The activity of the produced 72Ga was measured by decay counting
using gamma-ray spectrometry with an HPGe detector.

Cross-Section Determination: The Maxwellian-averaged cross-section was determined from
the measured activity, the neutron flux, and the number of target nuclei.

Fast Neutron Capture Cross-Section Measurement at the
4.5 MV Van de Graaff Accelerator

» Objective: To measure the *Ga(n,y)’2Ga cross-section at neutron energies of 0.31, 0.51,
1.05, and 1.58 MeV.[2]

Neutron Source: Monoenergetic neutrons were produced via the T(p,n)3He reaction using
the 4.5 MV Van de Graaff accelerator at the Institute of Heavy lon Physics, Peking
University.[2]

Target and Irradiation: Gallium samples were irradiated with the neutron beam.

Activity Measurement: The activation technique was employed, where the activity of the
resulting 2Ga was measured.

Cross-Section Determination: The cross-section was determined based on the measured
activity and the neutron fluence.

Fast Neutron Capture Cross-Section Measurement at the
FOTIA Facility, BARC

o Objective: To measure the 7*Ga(n,y)’2Ga reaction cross-section in the fast neutron energy
range of 2.15 and 3.19 MeV.[3]

¢ Neutron Source: The experiment was conducted at the Folded Tandem lon Accelerator
(FOTIA) facility at the Bhabha Atomic Research Centre (BARC), Mumbai. Neutrons were
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generated using the “Li(p,n)’Be reaction.[3][4]

o Target and Irradiation: Gallium samples were irradiated with the produced neutron beam.
The neutron flux was determined using the 1*°In(n,n")>™In monitor reaction.[3]

o Activity Measurement: The induced gamma activity of the 72Ga in the samples was
measured using an HPGe detector.[3]

o Cross-Section Determination: The cross-section was calculated from the measured activity,
neutron flux, and target parameters. A detailed uncertainty propagation and covariance
analysis was also performed.[3]

Mandatory Visualization

The following diagrams illustrate the typical experimental workflow for the activation technique
used in the majority of the cited neutron capture cross-section measurements.
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Caption: A typical workflow for the activation technique.
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Caption: Logical relationship for cross-section derivation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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measurements-for-gallium-71]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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